Cas no 2089334-76-7 (2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide)

• Product Name: 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide
• CAS No: 2089334-76-7
• MF: C₇H₆Br₂F₃N
• MW: 320.932450771332
• CID: 4828145
• Update Time: 2025-05-24

2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide

• Inchi： 1S/C7H5BrF3N.BrH/c8-4-6-3-5(1-2-12-6)7(9,10)11;/h1-3H,4H2;1H
• InChI Key： JMBQZMRNIZZUSN-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=CN=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide

Research Brief on 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide (CAS: 2089334-76-7): Recent Advances and Applications

2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide (CAS: 2089334-76-7) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure, featuring a bromomethyl group and a trifluoromethyl substituent on a pyridine ring, makes it a versatile building block for the development of novel compounds with potential biological activities. Recent studies have highlighted its significance in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide as a precursor for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The compound's reactivity allowed for efficient functionalization, leading to derivatives with improved selectivity and pharmacokinetic properties. This work underscores the compound's role in addressing unmet medical needs in autoimmune diseases and cancers.

Another notable application was reported in Organic Letters, where the compound served as a critical intermediate in the synthesis of fluorinated pyridine derivatives. These derivatives exhibited enhanced metabolic stability and bioavailability, making them promising candidates for drug development. The study also emphasized the compound's utility in late-stage functionalization strategies, which are increasingly important in modern drug discovery.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide. For instance, a 2024 ACS Catalysis paper described a novel palladium-catalyzed cross-coupling reaction using this compound, enabling the efficient construction of complex heterocyclic frameworks. Such innovations are expected to accelerate the discovery of new therapeutic agents.

In conclusion, 2-(Bromomethyl)-4-(trifluoromethyl)pyridine hydrobromide (CAS: 2089334-76-7) continues to be a valuable tool in chemical and pharmaceutical research. Its applications in kinase inhibitor development, fluorinated compound synthesis, and catalytic transformations highlight its versatility and importance. Future research will likely explore its potential in emerging areas such as PROTACs and other targeted degradation technologies.